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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of deuterated
Tris(hydroxymethyl)aminomethane (TRIS), a critical buffer component in numerous biochemical
and pharmaceutical applications. Understanding the precise molecular weight of its deuterated
isotopologues is essential for accurate solution preparation, particularly in applications such as
NMR spectroscopy, mass spectrometry, and studies involving kinetic isotope effects.

Introduction to TRIS and its Deuteration

TRIS, also known as tromethamine or THAM, is an organic compound with the chemical
formula (HOCH2)sCNHz.[1] It is widely used as a biological buffer due to its pKa of
approximately 8.1 at 25°C, which is suitable for maintaining a stable pH in the physiological
range of 7 to 9.[2]

Deuteration, the substitution of hydrogen atoms with their heavier isotope, deuterium (2H or D),
IS a common practice in various scientific fields. In the context of TRIS, deuteration minimizes
proton background signals in tH NMR spectroscopy and provides a known mass shift for use
as an internal standard in mass spectrometry. The most common form of deuterated TRIS is
TRIS-d11, where all eleven non-exchangeable hydrogen atoms are replaced with deuterium.

Molecular Weight Data
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The substitution of hydrogen (atomic weight = 1.008 g/mol ) with deuterium
(atomic weight = 2.014 g/mol ) results in a significant increase in the molecular weight of the
TRIS molecule.

The following table summarizes the molecular weights and chemical formulas for both standard
(protonated) and fully deuterated (d11) TRIS.

Molecular Weight (

Compound Chemical Formula CAS Number
g/mol )

TRIS (Protonated) NH2C(CH20H)s[3] 121.14[3][4] 77-86-1[3][5]

TRIS-d11 (DOCD2)sCND2[5][6] 132.20[5][6][71[8][°] 202656-13-1[5][6][7]

(Deuterated) [7] [10][11] [8][9][10]

Experimental Protocols

Accurate preparation of TRIS buffer solutions is paramount for experimental reproducibility. The
following provides a general protocol for preparing a 1 M stock solution of both protonated and
deuterated TRIS.

Materials:

e TRIS base (protonated or TRIS-d11)

e High-purity water (H20) or deuterium oxide (D20)

o Calibrated pH meter or P-meter

e Volumetric flask

 Stir plate and stir bar

e Hydrochloric acid (HCI) or deuterium chloride (DCI) for pH adjustment

Protocol for 1 M TRIS Buffer (pH 8.0):
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Weighing: Accurately weigh the required mass of TRIS base. For a 100 mL solution:
o Protonated TRIS: 12.114 g
o Deuterated TRIS-d11: 13.220 g

Dissolving: Transfer the TRIS base to a beaker containing approximately 80% of the final
desired volume of the appropriate solvent (H20 for protonated TRIS, D20 for deuterated
TRIS). Place the beaker on a stir plate and add a stir bar to facilitate dissolution.

pH Adjustment: Once the TRIS is fully dissolved, begin monitoring the pH (or pD) of the
solution. Slowly add concentrated HCI (or DCI) dropwise while stirring until the desired pH of
8.0 is reached. Note that for deuterated solutions, a pD reading can be approximated from a
standard pH meter by the formula: pD = pH_reading + 0.4.

Final Volume: Transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a
small amount of the solvent and add the rinsing to the volumetric flask. Bring the solution to
the final volume of 100 mL with the solvent.

Sterilization (Optional): If required for the application, the buffer solution can be sterilized by
autoclaving or by filtration through a 0.22 um filter.

Visualization of TRIS Deuteration

The following diagrams illustrate the chemical structures of protonated and deuterated TRIS,
highlighting the substitution of hydrogen with deuterium.

Caption: Chemical structures of protonated and deuterated TRIS.

Protonated TRIS
(C4aH11NO3)

MW: 121.14 g/mol

Substitution of 11 H with 11 D

Deuterated TRIS-d11

((oZInR1\\[OF))
MW: 132.20 g/mol
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Caption: Isotopic substitution workflow from protonated to deuterated TRIS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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